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Compound of Interest

Compound Name: ZINC40099027

Cat. No.: B3039191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of laboratory chemicals is paramount to ensuring a safe working

environment and minimizing environmental impact. This guide provides essential information

and step-by-step procedures for the safe disposal of ZINC40099027, a selective Focal

Adhesion Kinase (FAK) activator used in gastrointestinal mucosal injury research.[1] While a

specific Safety Data Sheet (SDS) for ZINC40099027 is not publicly available, the following

procedures are based on general best practices for the disposal of biologically active small

molecules of unknown comprehensive toxicity.

Chemical and Physical Properties
A summary of the known quantitative data for ZINC40099027 is presented below to inform

handling and disposal decisions.
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Property Value Source

Molecular Formula C23H25F3N3O3 [2]

Molecular Weight 449.47 g/mol [2]

Appearance Solid [2]

Solubility Soluble in DMSO (10 mM) [2]

Storage (Solid)
-20°C (long term), 4°C (short

term)

Storage (In Solvent)
-80°C (6 months), -20°C (1

month)

Disposal Procedures
Given the absence of a specific SDS, ZINC40099027 and any materials contaminated with it

should be treated as hazardous chemical waste. Adherence to institutional and local

regulations for hazardous waste disposal is mandatory.

Step 1: Personal Protective Equipment (PPE)
Before handling ZINC40099027 for disposal, ensure you are wearing appropriate PPE:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 2: Waste Segregation
Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Solid Waste:

Collect un-used or expired solid ZINC40099027 in its original container or a clearly

labeled, compatible, and sealable waste container.
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Contaminated consumables such as weighing paper, pipette tips, and gloves should be

collected in a dedicated, clearly labeled hazardous waste bag or container. Do not mix

with regular laboratory trash.

Liquid Waste (DMSO Solutions):

Solutions of ZINC40099027 in DMSO should be collected in a designated, compatible,

and leak-proof hazardous waste container.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"ZINC40099027," the solvent (DMSO), and the approximate concentration.

Do not mix with aqueous or other solvent waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.

Empty Containers:

The original container of ZINC40099027, once empty, should be triple-rinsed with a

suitable solvent (such as DMSO or another solvent in which it is soluble).

The rinsate must be collected and disposed of as hazardous liquid waste.

After triple-rinsing, the container should be defaced of its original label and disposed of

according to institutional guidelines for chemically contaminated glassware or plastic.

Step 3: Labeling and Storage
All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "ZINC40099027"

Any solvents present (e.g., DMSO) and their approximate percentages.

The date of accumulation.
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Store waste containers in a designated satellite accumulation area that is secure, well-

ventilated, and away from incompatible materials.

Keep waste containers tightly sealed except when adding waste.

Step 4: Disposal Request
Once a waste container is full or is ready for disposal, follow your institution's procedures to

request a pickup by the EHS or a licensed hazardous waste disposal contractor.

Do not dispose of ZINC40099027 down the drain or in the regular trash.

Experimental Protocols Cited
The disposal procedures outlined above are based on general laboratory safety principles. For

researchers utilizing ZINC40099027, understanding its application in experimental settings can

provide context for the types of waste generated.

A key experimental use of ZINC40099027 involves its ability to promote the wound closure of

human intestinal epithelial monolayers. In such protocols, cells are treated with ZINC40099027
at concentrations typically ranging from 10 nM to 1000 nM in a suitable solvent like DMSO.

This indicates that the primary liquid waste will be cell culture media containing low

concentrations of the compound and DMSO. Solid waste will include contaminated cell culture

plates, pipette tips, and gloves.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of ZINC40099027 and associated waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3039191?utm_src=pdf-body
https://www.benchchem.com/product/b3039191?utm_src=pdf-body
https://www.benchchem.com/product/b3039191?utm_src=pdf-body
https://www.benchchem.com/product/b3039191?utm_src=pdf-body
https://www.benchchem.com/product/b3039191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ZINC40099027 Disposal Workflow
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Caption: Disposal workflow for ZINC40099027.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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